Cas no 75815-73-5 (1-3-(trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-3-(trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 75815-73-5
• MF: C₁₁H₇F₃N₂O
• MW: 240.181292772293
• MDL: MFCD09951288
• CID: 890353
• PubChem ID: 23344447
• Update Time: 2025-05-23

1-3-(trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Trifluoromethyl)phenyl)-1H-pyrazole-4-carbaldehyde
• 1-[3-(Trifluoromethyl)Phenyl]-1H-Pyrazole-4-Carbaldehyde
• 1-[3-(trifluoromethyl)phenyl]pyrazole-4-carbaldehyde
• 1-3-(trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde

• MDL： MFCD09951288
• Inchi： 1S/C11H7F3N2O/c12-11(13,14)9-2-1-3-10(4-9)16-6-8(7-17)5-15-16/h1-7H
• InChI Key： FJRLRPMATZQLHW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)N1C=C(C=O)C=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on 1-3-(trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde

Introduction to 1-3-(trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 75815-73-5)

1-3-(trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 75815-73-5, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties. The presence of a trifluoromethyl group on the phenyl ring and an aldehyde functional group at the 4-position of the pyrazole core imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The trifluoromethyl group is a key substituent in medicinal chemistry, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity. Its electron-withdrawing nature also influences the reactivity of the molecule, particularly in nucleophilic addition reactions where it can serve as a directing group. In contrast, the aldehyde functionality at the 4-position of the pyrazole ring provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives. These structural elements collectively contribute to the compound's potential as a building block for novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of 1-3-(trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde in drug design. Studies have demonstrated that this compound can interact with various biological targets, including enzymes and receptors involved in inflammatory pathways, cancer signaling, and neurodegenerative diseases. The trifluoromethyl group's ability to modulate binding interactions has been particularly well-documented in the context of kinase inhibitors, where it enhances selectivity and potency. Additionally, the aldehyde moiety allows for facile conjugation with biomolecules such as peptides and proteins, opening avenues for targeted drug delivery systems.

One of the most compelling aspects of 1-3-(trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde is its versatility in synthetic chemistry. The compound serves as a versatile intermediate in multi-step organic transformations, enabling the construction of structurally diverse libraries for high-throughput screening. Researchers have leveraged its reactivity to develop novel synthetic routes that incorporate fluorine atoms efficiently—a critical requirement for many modern pharmaceuticals. The integration of fluorine into drug molecules often improves their pharmacokinetic profiles, making this compound an attractive candidate for further exploration.

In the realm of medicinal biology, 1-3-(trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde has been investigated for its potential role in modulating immune responses. Pyrazole derivatives are known to exhibit immunomodulatory effects by interacting with cytokine pathways and immune cell receptors. The presence of both the trifluoromethyl and aldehyde groups may fine-tune these interactions, leading to more selective therapeutic outcomes. Preclinical studies have suggested that derivatives of this compound could have applications in treating autoimmune disorders and chronic inflammation by selectively inhibiting pro-inflammatory cytokines.

The synthesis of 1-3-(trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde involves a series of well-established organic reactions, including condensation reactions between appropriately substituted phenols and hydrazines to form the pyrazole core. Subsequent functionalization at the 4-position with an aldehyde group is typically achieved through oxidation or formylation reactions. The introduction of the trifluoromethyl group can be accomplished via halogen-metal exchange followed by quenching with fluorinating agents—a strategy that has become increasingly popular in modern synthetic methodologies.

From a regulatory perspective, 1-3-(trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 75815-73-5) does not fall under any restricted categories or require special handling under current guidelines. Its stability under standard storage conditions makes it a practical choice for laboratory-scale research without posing significant logistical challenges. However, researchers must adhere to standard safety protocols when handling any organic compound, including proper ventilation and personal protective equipment.

The future prospects for 1-3-(trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde are promising, particularly as computational tools continue to refine virtual screening processes and experimental techniques improve our ability to assess biological activity rapidly. Collaborative efforts between synthetic chemists and biologists are likely to yield novel derivatives with enhanced therapeutic potential. Furthermore, advances in green chemistry may influence how this compound is synthesized, emphasizing sustainable practices that minimize waste and energy consumption.

In conclusion,1-3-(trifluoromethyl)phenyl-1H-pyrazole-4-carbaldehyde represents a compelling example of how structural features can be strategically incorporated into organic molecules to yield compounds with significant biological relevance. Its unique combination of a trifluoromethyl group and an aldehyde functionality makes it a versatile tool for drug discovery efforts across multiple therapeutic areas. As research progresses，this compound is poised to contribute meaningfully to advancements in medicinal chemistry，offering new opportunities for therapeutic intervention。